![molecular formula C11H13ClN2O2 B1470441 2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one CAS No. 1784585-39-2](/img/structure/B1470441.png)
2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a report by Ghafarzadeh et al. described the synthesis of DBO derivatives in short reaction time in yields of 78–87% . The reaction involved substituted 2-chlorobenzaldehydes and substituted 2-aminophenols under basic conditions in a microwave oven .Molecular Structure Analysis
The molecular formula of this compound is C12H15ClN2O2 . The structure includes a seven-membered ring and a chlorine atom . The exact mass is 254.0822054 g/mol and the monoisotopic mass is also 254.0822054 g/mol .Physical And Chemical Properties Analysis
The compound has a molecular weight of 254.71 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound has a rotatable bond count of 2 and a topological polar surface area of 41.6 Ų .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Tetrahydrobenzoxazepines : Utilizing salicylaldehydes and protected 1,2-amino alcohols, a range of 2,3-dihydrobenzo[f][1,4]oxazepines has been synthesized, demonstrating diastereoselective preparation and combinatorial introduction of diversity points (Banfi et al., 2013).
- Kinase Inhibitor Development : The benzoxazepine core, an integral part of several kinase inhibitors, has been synthesized for scalable production, highlighting its significance in pharmaceutical applications (Naganathan et al., 2015).
Novel Compound Synthesis
- Heterocyclic Compound Synthesis : Research has involved the preparation of oxazepine derivatives among other heterocyclic compounds, demonstrating the versatility of the chemical structure in creating diverse molecular frameworks (Adnan et al., 2014).
- Biomass-Derived Synthesis : An eco-friendly method has been established for synthesizing novel benzo-fused N-heterocycles, including dibenzo[b,e][1,4]oxazepin-11(5H)-ones, using biomass-derived materials (Zhang et al., 2015).
Chemical Characterization and Applications
- Chemical Characterization : Studies have characterized seven-membered ring compounds with diverse elements, including oxazepines, for their importance in asymmetric synthesis of α-amino acids (Gagan, 1980).
- GPCR Pharmacology : The influence of chlorine substitution on the pharmacology at various GPCRs has been examined in dibenzo[b,f][1,4]oxazepines, contributing to understanding their potential as pharmacological agents (Naporra et al., 2016).
Mechanism of Action
Biochemical Pathways
- Without direct evidence, we can only speculate on affected pathways. However, let’s consider potential scenarios:
- This pathway plays a crucial role in cell proliferation, differentiation, and cancer. The compound might modulate Wnt signaling by affecting β-catenin stability or its interaction with T-cell factor (TCF)/lymphoid enhancer factor (LEF) transcription factors . Naphthoquinones, structurally related to this compound, often participate in redox reactions. They can act as oxidizing agents, generating reactive oxygen species (ROS) or affecting cellular redox balance .
Result of Action
properties
IUPAC Name |
2-amino-1-(7-chloro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c12-9-1-2-10-8(5-9)7-14(3-4-16-10)11(15)6-13/h1-2,5H,3-4,6-7,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKLSFOONYRZAOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1C(=O)CN)C=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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